N-[[4-cyclohexyl-5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide

• IUPAC Name: N-[[4-cyclohexyl-5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• InChI: InChI=1S/C26H31N5O4S/c1-34-21-12-8-18(9-13-21)25(33)27-16-23-29-30-26(31(23)20-6-4-3-5-7-20)36-17-24(32)28-19-10-14-22(35-2)15-11-19/h8-15,20H,3-7,16-17H2,1-2H3,(H,27,33)(H,28,32)
• InChI Key: FVSHZPMJPUYIMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3CCCCC3)SCC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C26H31N5O4S
• Molecular Weight: 509.6 g/mol

Description

N-[[4-cyclohexyl-5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide is a useful research compound. Its molecular formula is C26H31N5O4S and its molecular weight is 509.63. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

The chemical synthesis of compounds related to N-[[4-cyclohexyl-5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide involves complex reactions aimed at creating new molecules with potential biological activities. For instance, the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides demonstrates the creation of new classes of pseudopeptidic [1,2,4]triazines, which are composed of two different amino acids, indicating a method of creating compounds with varied biological activities (Sañudo, Marcaccini, Basurto, & Torroba, 2006).

Antimicrobial Activities

Some derivatives, similar in structural complexity to this compound, have shown significant antimicrobial properties. For example, the synthesis and antimicrobial screening of 5-(benzylidene)-3-phenylthiazolidin-4-one derivatives incorporating thiazole ring, elucidate the potential of these compounds in therapeutic interventions against microbial diseases (Desai, Rajpara, & Joshi, 2013).

Potential Therapeutic Interventions

The exploration into the bioactivity of compounds derived from mangrove endophytic fungi, like Alternaria sp., has led to the discovery of new cyclohexenone and cyclopentenone derivatives with potent scavenging and antifungal activities. These findings highlight the potential of such compounds in developing new therapeutic agents (Wang et al., 2015).

Biochemical Research and Enzyme Inhibition

The study of compounds like this compound also extends to their interaction with enzymes and potential biochemical applications. A class of sulfonamides, for instance, has been identified as potent inhibitors for carbonic anhydrase I and II, indicating the relevance of these compounds in understanding and modulating enzyme activities (Gokcen, Gulcin, Ozturk, & Goren, 2016).